2-chloro-3-(1,1,2,2-tetrafluoroethoxy)pyridine
Overview
Description
2-Chloro-3-(1,1,2,2-tetrafluoroethoxy)pyridine (2-Cl-3-TFEP) is an organic compound that is used in a variety of scientific research applications. It is a versatile compound that has a wide range of applications in the field of organic chemistry. It is a useful reagent for the synthesis of other organic compounds and can be used in a variety of laboratory experiments.
Scientific Research Applications
2-chloro-3-(1,1,2,2-tetrafluoroethoxy)pyridine is used in a variety of scientific research applications. It is a versatile compound that can be used as a reagent for the synthesis of other organic compounds. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a catalyst in the synthesis of polymers. In addition, this compound is used in the synthesis of fluorinated molecules, which are used in a variety of scientific research applications.
Mechanism of Action
The mechanism of action of 2-chloro-3-(1,1,2,2-tetrafluoroethoxy)pyridine is not fully understood. However, it is believed that the compound acts as a nucleophile in organic reactions, which allows it to react with other molecules. In addition, the compound is believed to act as a catalyst in certain reactions, which allows it to speed up the reaction rate.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that the compound does not have any significant toxicity or other adverse effects. In addition, it is believed that the compound does not have any significant effect on the human body.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-chloro-3-(1,1,2,2-tetrafluoroethoxy)pyridine in lab experiments is that it is a versatile compound that can be used in a variety of experiments. It is also a relatively inexpensive compound, which makes it an attractive option for laboratory experiments. However, the compound is sensitive to light and air, which can limit its usefulness in certain experiments. In addition, the compound is volatile, which can make it difficult to use in some experiments.
Future Directions
There are a number of potential future directions for the use of 2-chloro-3-(1,1,2,2-tetrafluoroethoxy)pyridine in scientific research. For example, it could be used in the synthesis of new organic compounds, such as pharmaceuticals and agrochemicals. In addition, it could be used in the synthesis of fluorinated molecules, which could be used in a variety of scientific research applications. Finally, it could be used in the development of new catalysts for organic reactions.
Synthesis Methods
2-chloro-3-(1,1,2,2-tetrafluoroethoxy)pyridine can be synthesized by a variety of methods. The most commonly used method is the reaction of 2-chloropyridine with 1,1,2,2-tetrafluoroethanol. This reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of around -78°C. The reaction is typically carried out in a solvent such as dichloromethane, and the reaction is typically performed in a sealed tube. The reaction is generally complete within a few hours, and the product can be isolated from the reaction mixture by filtration.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-3-(1,1,2,2-tetrafluoroethoxy)pyridine involves the reaction of 2-chloropyridine with 1,1,2,2-tetrafluoroethanol in the presence of a base to form the desired product.", "Starting Materials": [ "2-chloropyridine", "1,1,2,2-tetrafluoroethanol", "Base (such as potassium carbonate or sodium hydroxide)", "Solvent (such as acetonitrile or dimethylformamide)" ], "Reaction": [ "Add 2-chloropyridine and 1,1,2,2-tetrafluoroethanol to a reaction flask", "Add a base to the reaction mixture to act as a catalyst", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool and then filter off any solids", "Concentrate the filtrate under reduced pressure to obtain the crude product", "Purify the crude product by column chromatography or recrystallization to obtain the final product" ] } | |
CAS RN |
2763755-78-6 |
Molecular Formula |
C7H4ClF4NO |
Molecular Weight |
229.6 |
Purity |
95 |
Origin of Product |
United States |
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